Cas no 75985-18-1 (methyl 5-(aminomethyl)thiophene-2-carboxylate)

Methyl 5-(aminomethyl)thiophene-2-carboxylate is a versatile heterocyclic compound featuring both an ester and an aminomethyl functional group on a thiophene backbone. This structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of the aminomethyl group allows for further derivatization, enabling the introduction of diverse substituents, while the ester moiety offers reactivity for hydrolysis or transesterification. Its thiophene core contributes to electronic properties useful in conjugated systems. The compound is characterized by its stability under standard conditions and compatibility with a range of reaction conditions, making it a practical choice for research and industrial applications.
methyl 5-(aminomethyl)thiophene-2-carboxylate structure
75985-18-1 structure
Product Name:methyl 5-(aminomethyl)thiophene-2-carboxylate
CAS No:75985-18-1
MF:C7H9NO2S
MW:171.216860532761
MDL:MFCD06803417
CID:538678
PubChem ID:11457938
Update Time:2025-10-17

methyl 5-(aminomethyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 5-(aminomethyl)-, methyl ester
    • METHYL 5-(AMINOMETHYL)THIOPHENE-2-CARBOXYLATE
    • 5-aminomethyl-thiophene-2-carboxylic acid methyl ester
    • 5-Methoxycarbonyl-2-thenylamine
    • MFCD06803417
    • BCP21956
    • AKOS003657240
    • C90538
    • SCHEMBL1977403
    • Methyl5-(aminomethyl)thiophene-2-carboxylate
    • FT-0767487
    • BB 0220361
    • 75985-18-1
    • CS-0289666
    • AB30257
    • DTXSID30466453
    • EN300-256196
    • DA-32405
    • methyl 5-(aminomethyl)thiophene-2-carboxylate
    • MDL: MFCD06803417
    • Inchi: 1S/C7H9NO2S/c1-10-7(9)6-3-2-5(4-8)11-6/h2-3H,4,8H2,1H3
    • InChI Key: KEAKUFQPSKQXOG-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=CC=C1CN

Computed Properties

  • Exact Mass: 171.03500
  • Monoisotopic Mass: 171.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • PSA: 80.56000
  • LogP: 1.69370

methyl 5-(aminomethyl)thiophene-2-carboxylate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

methyl 5-(aminomethyl)thiophene-2-carboxylate Pricemore >>

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